Benzyloxy carbonyl-PEG4-NHS ester

Bioconjugation Linker Design ADC Development
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C23H31NO10
Molecular Weight 481.5 g/mol
Cat. No. B15601687
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameBenzyloxy carbonyl-PEG4-NHS ester
Molecular FormulaC23H31NO10
Molecular Weight481.5 g/mol
Structural Identifiers
InChIInChI=1S/C23H31NO10/c25-20-6-7-21(26)24(20)34-23(28)9-11-30-13-15-32-17-16-31-14-12-29-10-8-22(27)33-18-19-4-2-1-3-5-19/h1-5H,6-18H2
InChIKeyIYWBJMPASWBJQT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Benzyloxy carbonyl-PEG4-NHS ester for Bioconjugation: Procurement Guide and Comparative Data


Benzyloxy carbonyl-PEG4-NHS ester (CAS 2639395-44-9) is a heterobifunctional polyethylene glycol (PEG) linker featuring an amine-reactive N-hydroxysuccinimide (NHS) ester and a benzyloxycarbonyl (Cbz) protected carboxylic acid . The compound comprises a discrete PEG4 spacer (four ethylene glycol units, ~17.6 Å extended length), which confers aqueous solubility and flexibility to conjugated biomolecules . Its dual functionality enables stepwise bioconjugation strategies: the NHS ester reacts with primary amines (-NH₂) under mild conditions (pH 7.0-8.5) to form stable amide bonds, while the Cbz group remains inert until removed by hydrogenolysis to expose a free carboxylate for subsequent coupling . This orthogonal protection scheme distinguishes it from simpler NHS esters lacking a masked carboxyl handle, positioning it as a strategic building block for multi-step syntheses of antibody-drug conjugates (ADCs), PROTACs, and functionalized biomaterials .

Orthogonal Cbz protection: removable by H₂/Pd-C under neutral conditions
NHS ester: amine conjugation in aqueous buffer at pH 7.0–8.5
PEG4 spacer: enhances conjugate solubility and spatial reach

Why Benzyloxy carbonyl-PEG4-NHS ester Cannot Be Replaced by Common PEG-NHS Esters or Shorter Analogs


Substituting Benzyloxy carbonyl-PEG4-NHS ester with a generic PEG-NHS ester or a shorter-chain analog such as Benzyloxy carbonyl-PEG3-NHS ester introduces quantifiable liabilities in multi-step bioconjugation workflows. Standard monofunctional NHS esters (e.g., mPEG-NHS) lack a protected carboxylic acid moiety, rendering them incapable of orthogonal, sequential coupling without intermediate functional group manipulation . The PEG3 analog (CAS 2100306-68-9, MW 437.45) provides a shortened 3-unit spacer (~14 Å), which reduces molecular reach and can sterically hinder conjugation to buried lysine residues or limit payload accessibility in crowded molecular environments . Furthermore, kinetic studies demonstrate that NHS ester reactivity is intrinsically linked to linker architecture and spacer length, with insufficient reach leading to suboptimal conjugation kinetics and altered site selectivity profiles compared to PEG4-based constructs [1]. The discrete PEG4 length of this compound (vs. polydisperse PEG) ensures batch-to-batch consistency in hydrodynamic radius and conjugation outcomes, a critical parameter for regulatory-facing applications such as ADC development [1].

Cbz hydrogenolysis differs from Fmoc (base) or Boc (acid) deprotection; substitution may disrupt multi-step synthesis.
PEG4 provides greater solubility and steric reach than PEG3; a shorter spacer may reduce conjugate performance.
Unprotected amino-PEG linkers self-polymerize during NHS ester conjugation; Cbz protection avoids premature coupling.

Quantitative Differentiation of Benzyloxy carbonyl-PEG4-NHS ester from PEG Analogs and Alternative Chemistries


PEG4 Spacer Length Provides ~25% Greater Molecular Reach than PEG3 Analog, Enhancing Conjugation Accessibility

Benzyloxy carbonyl-PEG4-NHS ester contains a PEG4 spacer of four ethylene glycol units, corresponding to an extended length of approximately 17.6 Å. In contrast, the directly analogous Benzyloxy carbonyl-PEG3-NHS ester contains only three ethylene glycol units (extended length ~14.0 Å), representing a ~25% reduction in spatial reach . Studies on amine conjugation kinetics demonstrate that increasing linker length (from shorter to PEG4-equivalent constructs) decreases linker-amine affinity, which modulates site accessibility and conjugation panel homogeneity—a critical factor for achieving consistent drug-to-antibody ratios (DAR) in ADC manufacturing [1].

Orthogonal deprotection
Class-level
Cbz (H₂/Pd-C, neutral) compatible with base/acid-labile groups. Fmoc (piperidine) or Boc (TFA) incompatible with sensitive substrates.
Supports orthogonal protection strategy design.
Class-level inference; verify under specific synthetic conditions.
Bioconjugation Linker Design ADC Development

NHS Ester Exhibits Optimal Reactivity at pH 7.0-7.4 with k≈10³ M⁻¹s⁻¹; TFP Esters Offer Superior Stability But Require Higher pH

The NHS ester moiety of Benzyloxy carbonyl-PEG4-NHS ester displays maximum reaction kinetics (k ≈ 10³ M⁻¹s⁻¹) at pH 7.0-7.4; reaction rate declines 10-fold at pH < 6 or pH > 8 due to NHS ester hydrolysis or amine protonation, respectively [1]. TFP (tetrafluorophenyl) esters serve as an alternative active ester chemistry that demonstrates superior hydrolytic stability in aqueous buffers compared to NHS esters. However, TFP esters achieve optimal conjugation at a higher pH range of 7.5-8.0 . This differential pH dependence creates a trade-off: NHS esters provide faster kinetics at physiological pH but hydrolyze more readily (half-life ~1 hour at pH 8.0, 25°C), whereas TFP esters offer extended aqueous stability at the cost of requiring slightly alkaline conditions that may be incompatible with acid-sensitive biomolecules .

PEG spacer length
Reported
+1 EG unit, +44 Da, +3 purity points, +3 rotatable bonds, ∼0.4 nm reach.
Informs solubility and spatial reach review.
Cross-study comparable; check conjugate performance.
Reaction Kinetics pH Optimization Bioconjugation Chemistry

Cbz Protecting Group Enables Orthogonal Deprotection by Hydrogenolysis, Distinguishing It from Acid-Labile Boc and Base-Labile Fmoc Strategies

Benzyloxy carbonyl-PEG4-NHS ester employs a Cbz (benzyloxycarbonyl) protecting group that is selectively removed by hydrogenolysis (H₂, Pd/C), generating a free carboxylic acid without affecting the pre-formed amide bond from the NHS ester conjugation . This orthogonal deprotection route is distinct from the Boc (tert-butyloxycarbonyl) group, which requires acidic conditions (50% TFA/DCM, 1 hour, >95% deprotection efficiency) that may cleave acid-sensitive linkers or denature proteins [1]. It also differs from the Fmoc (9-fluorenylmethoxycarbonyl) group, which is removed under basic conditions (20% piperidine/DMF, 30 min, >98% deprotection efficiency) that can hydrolyze the NHS ester or promote amide bond scrambling [1]. The Cbz group therefore occupies a unique orthogonal niche: compatible with neutral, mild hydrogenolysis that preserves both the PEG backbone and the installed amide conjugate.

Intermediate stability
Class-level
Cbz protects carboxyl during NHS conjugation; no self-polymerization vs. unprotected NH₂-PEG4-NHS. Fmoc partially deprotects at pH>8.
Supports controlled conjugation workflow.
Class-level inference; confirm under reaction conditions.
Orthogonal Protection Solid-Phase Synthesis Multi-step Bioconjugation

Discrete PEG4 Architecture Mitigates Aggregation and Precipitation Versus Hydrocarbon Spacers in Crosslinking Applications

The discrete PEG4 spacer in Benzyloxy carbonyl-PEG4-NHS ester imparts amphiphilic character and water solubility to conjugated biomolecules. Comparative assessments of dPEG®-containing crosslinkers (identical PEG4 length) versus traditional hydrocarbon spacer reagents demonstrate that PEG-based linkers significantly reduce aggregation and precipitation of crosslinked proteins, a phenomenon attributed to the hydrophilic PEG chain providing steric shielding and preventing hydrophobic collapse . In contrast, hydrophobic crosslinkers such as those containing only alkyl or aryl spacers (e.g., DSS, BS³) frequently induce conjugate aggregation, compromising yield and downstream analytical characterization . The discrete-length PEG4 chain (single molecular weight, polydispersity ~1.0) further ensures batch-to-batch consistency in biophysical properties compared to polydisperse PEG reagents .

Lot purity
Specification review
≥98% vs ≥95% for PEG3 analog; ≤2 mg vs ≤5 mg impurity per 100 mg.
Reduces stoichiometric error in conjugation.
Vendor specification; verify COA.
Protein Aggregation PEGylation Biophysical Stability

Orthogonal NHS/Cbz Functionality Contrasts with Heterobifunctional Maleimide-PEG4-NHS Ester in Conjugation Strategy Flexibility

Benzyloxy carbonyl-PEG4-NHS ester presents an NHS ester for amine coupling paired with a masked carboxylate (Cbz) that is revealed post-conjugation. This contrasts with the widely used heterobifunctional Maleimide-PEG4-NHS ester (Mal-PEG4-NHS, CAS 1325208-25-0), which pairs an amine-reactive NHS ester with a thiol-reactive maleimide group [1]. Mal-PEG4-NHS ester enables one-step, dual-functional conjugation (e.g., linking an amine-containing antibody to a thiol-containing drug), a workflow valued for its simplicity in ADC construction [1]. However, this approach offers limited sequential control and can result in cross-reactivity or unintended homodimerization if reaction steps are not carefully staged. In contrast, Benzyloxy carbonyl-PEG4-NHS ester mandates a stepwise strategy: (1) NHS-amine coupling to install the protected linker, (2) Cbz deprotection by hydrogenolysis, (3) activation and coupling of the newly exposed carboxylate. While requiring an additional synthetic step, this orthogonal protection scheme provides superior control over conjugation stoichiometry and prevents premature, uncontrolled coupling reactions . For applications demanding precise architectural control (e.g., site-specific PROTACs, defined DAR ADCs), the Cbz-NHS-PEG4 platform offers a strategic advantage over the more 'convenient' but less controllable maleimide-NHS analog.

Protein aggregation
Class-level
PEG4 (tetraEG) protein-destabilizing; reduces aggregation vs. neutral PEG3.
Supports aggregation endpoint review.
Class-level inference; verify per conjugate.
Heterobifunctional Linkers ADC Linker Design PROTAC Synthesis

Optimal Use Cases for Benzyloxy carbonyl-PEG4-NHS ester Based on Quantitative Differentiation


Stepwise Synthesis of Site-Specific Antibody-Drug Conjugates (ADCs) with Controlled DAR

The orthogonal Cbz protection of Benzyloxy carbonyl-PEG4-NHS ester enables a sequential conjugation workflow where the NHS ester is first reacted with lysine residues on a monoclonal antibody under mild conditions (pH 7.0-7.4, k≈10³ M⁻¹s⁻¹) to install the protected linker. Following purification to remove excess reagent, hydrogenolysis (H₂, Pd/C) unmasks the terminal carboxylate without affecting the pre-formed amide bonds or the PEG backbone. The exposed acid is then activated (e.g., with EDC/NHS) and coupled to an amine-containing cytotoxic payload. This stepwise approach provides superior control over the drug-to-antibody ratio (DAR) compared to one-step heterobifunctional linkers like Mal-PEG4-NHS ester, and the PEG4 spacer (~17.6 Å) ensures adequate reach to accommodate bulky payloads without inducing aggregation—a critical advantage over shorter PEG3 analogs or hydrophobic spacers [1].

Assembly of PROTACs Requiring Orthogonal Protection and Precise Linker Length

In PROTAC (proteolysis-targeting chimera) synthesis, Benzyloxy carbonyl-PEG4-NHS ester serves as a strategic linker component. The PEG4 chain provides optimal spacing between the E3 ligase ligand and the target protein ligand, with the extended length (~17.6 Å) offering a ~25% longer reach than PEG3 analogs, which can be critical for achieving ternary complex formation and efficient ubiquitination [1]. The Cbz protecting group remains intact during NHS ester coupling to an amine-functionalized ligand, then is removed orthogonally by hydrogenolysis to reveal a carboxylate for attachment to the second ligand. This orthogonal protection scheme avoids the acidic (Boc) or basic (Fmoc) deprotection conditions that could degrade sensitive warheads or promote unwanted side reactions [2].

Surface Functionalization of Nanoparticles and Biosensors Requiring Non-Aggregating PEG Coatings

For coating nanoparticle surfaces (e.g., gold, silica, magnetic beads) with functional biomolecules, Benzyloxy carbonyl-PEG4-NHS ester offers a two-step functionalization route. The NHS ester first couples to surface amines on the nanoparticle, tethering a PEG4-Cbz chain. The hydrophilic PEG4 spacer prevents nanoparticle aggregation and reduces non-specific protein adsorption—a quantifiable improvement over hydrocarbon spacers that frequently induce precipitation [1]. Subsequent hydrogenolysis exposes the terminal carboxylate, which can be activated to conjugate capture antibodies, oligonucleotides, or fluorescent dyes. The discrete PEG4 length ensures a consistent hydrodynamic radius and surface density, critical for reproducible biosensor performance and minimizing lot-to-lot variability [2].

Multi-Step Peptide and Protein Conjugation in Solid-Phase Synthesis

In solid-phase peptide synthesis (SPPS) or resin-based protein modification, the Cbz protecting group of Benzyloxy carbonyl-PEG4-NHS ester provides orthogonality to both Fmoc (base-labile) and Boc (acid-labile) protecting strategies. The compound can be coupled via its NHS ester to a resin-bound amine under standard coupling conditions, with the Cbz group remaining stable throughout subsequent Fmoc deprotection cycles (20% piperidine) or acidic cleavage steps. Final hydrogenolytic removal of the Cbz group yields a free carboxylate for on-resin modification or for use as an attachment point after cleavage. This orthogonal compatibility eliminates the need for complex protecting group manipulations and is validated by deprotection efficiencies exceeding 95% [1].

Application
Selection Property
Validation Focus
PROTAC linker assembly
Orthogonal Cbz protection compatible with acid/base-sensitive warheads
Multi-step deprotection sequence review
ADC intermediate preparation
Cbz-protected carboxyl handle for sequential coupling
Conjugation site integrity and aggregation control
Protein PEGylation studies
High-purity specification for precise stoichiometry
Multi-step functionalization reproducibility
Peptide conjugate synthesis
Cbz orthogonality to Fmoc/Boc SPPS
On-resin deprotection without side reactions

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

56 linked technical documents
Explore Hub


Quote Request

Request a Quote for Benzyloxy carbonyl-PEG4-NHS ester

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.